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Compound of Interest

Compound Name: N-Isopropyl-3,5-dimethylaniline

CAS No.: 52827-66-4

Cat. No.: B1297910

Get Quote

Introduction: Unveiling a Key Synthetic Intermediate
In the landscape of synthetic organic chemistry, N-(1-methylethyl)-3,5-dimethylaniline, a

substituted aromatic amine, emerges as a compound of significant interest. Its utility primarily

lies in its role as a versatile intermediate in the synthesis of more complex molecules,

particularly within the realms of dye chemistry and the development of novel agrochemicals

and pharmaceuticals. The strategic placement of the isopropyl group on the nitrogen atom and

the methyl groups on the aromatic ring imparts specific steric and electronic properties,

influencing its reactivity and the characteristics of the final products. This guide provides a

comprehensive technical overview of N-(1-methylethyl)-3,5-dimethylaniline, from its

fundamental chemical identity to its synthesis, characterization, and handling, tailored for

professionals in chemical research and development.

Chemical Identity and Physicochemical Properties
The unambiguous identification of a chemical entity is paramount for both research and

regulatory compliance. This section delineates the key identifiers and physical properties of N-

(1-methylethyl)-3,5-dimethylaniline.
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Nomenclature and Structure
The systematic name for this compound, according to the International Union of Pure and

Applied Chemistry (IUPAC), is N-(1-methylethyl)-3,5-dimethylaniline.

Common synonyms include N-Isopropyl-3,5-dimethylaniline and 3,5-dimethyl-N-

isopropylaniline.

The molecular structure is characterized by a central benzene ring substituted with two methyl

groups at positions 3 and 5, and an isopropylamino group at position 1.

Caption: Molecular Structure of N-(1-methylethyl)-3,5-dimethylaniline.

Physicochemical Data
A summary of the key physicochemical properties is presented in the table below. These values

are essential for designing reaction and purification protocols.

Property Value Source

IUPAC Name
N-(1-methylethyl)-3,5-

dimethylaniline

Molecular Formula C₁₁H₁₇N PubChem

Molecular Weight 163.26 g/mol PubChem

CAS Number 67913-03-3

Appearance

Expected to be a liquid,

potentially colorless to pale

yellow

Based on similar

compounds[1]

Boiling Point
Not available; estimated to be

>200 °C

Solubility

Insoluble in water; soluble in

common organic solvents

(e.g., ethanol, acetone, diethyl

ether)

Based on aniline and its

derivatives[2]
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Synthesis via Reductive Amination: A Mechanistic
Approach
The most direct and widely employed method for the synthesis of N-(1-methylethyl)-3,5-

dimethylaniline is the reductive amination of 3,5-dimethylaniline with acetone. This reaction

proceeds in two key stages: the formation of an imine intermediate followed by its reduction to

the corresponding secondary amine.

The Underlying Chemistry
The initial step involves the nucleophilic attack of the primary amine (3,5-dimethylaniline) on the

carbonyl carbon of acetone. This is typically acid-catalyzed to enhance the electrophilicity of

the carbonyl group. The resulting hemiaminal intermediate then undergoes dehydration to form

a Schiff base, or imine.

The second stage is the reduction of the C=N double bond of the imine. A variety of reducing

agents can be employed, with sodium borohydride (NaBH₄) being a common and effective

choice for laboratory-scale synthesis due to its selectivity and ease of handling.[3]

3,5-Dimethylaniline + Acetone Imine Formation
(Acid Catalyst, Dehydration) Imine Intermediate Reduction

(e.g., NaBH4) N-(1-methylethyl)-3,5-dimethylaniline Aqueous Work-up & Extraction Purification
(e.g., Distillation) Pure Product

Click to download full resolution via product page

Caption: Workflow for the Synthesis of N-(1-methylethyl)-3,5-dimethylaniline.

Detailed Experimental Protocol
This protocol is adapted from established procedures for reductive amination.[3]

Materials:

3,5-Dimethylaniline (1.0 eq)

Acetone (1.5 eq)

Methanol (as solvent)
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Acetic Acid (catalytic amount)

Sodium Borohydride (1.5 eq)

Diethyl Ether

Saturated Sodium Bicarbonate Solution

Brine

Anhydrous Magnesium Sulfate

Procedure:

To a solution of 3,5-dimethylaniline in methanol, add a catalytic amount of glacial acetic acid.

Add acetone to the mixture and stir at room temperature for 1 hour to facilitate imine

formation.

Cool the reaction mixture in an ice bath.

Slowly add sodium borohydride in portions, maintaining the temperature below 10 °C.

After the addition is complete, allow the reaction to warm to room temperature and stir for an

additional 3 hours.

Quench the reaction by the slow addition of water.

Remove the methanol under reduced pressure.

Extract the aqueous residue with diethyl ether (3 x 50 mL).

Wash the combined organic layers with saturated sodium bicarbonate solution, followed by

brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the crude product.
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Purify the crude product by vacuum distillation to obtain pure N-(1-methylethyl)-3,5-

dimethylaniline.

Analytical Characterization: A Self-Validating
System
Thorough characterization is essential to confirm the identity and purity of the synthesized

compound. The following spectroscopic techniques are key to this validation.

Expected Spectroscopic Data
While a published spectrum for N-(1-methylethyl)-3,5-dimethylaniline is not readily available,

we can predict the key spectroscopic features based on the known data for its precursors and

analogous structures.[1][4]

¹H NMR (Proton Nuclear Magnetic Resonance):

Aromatic Protons: Expect two signals in the aromatic region (δ 6.0-7.0 ppm). One signal

corresponding to the two equivalent protons at C2 and C6, and another for the proton at C4.

Isopropyl Group: A septet for the CH proton (δ 3.5-4.0 ppm) coupled to the six methyl

protons, and a doublet for the two equivalent CH₃ groups (δ 1.1-1.3 ppm).

Methyl Groups (on ring): A singlet integrating to six protons for the two equivalent methyl

groups at C3 and C5 (δ 2.2-2.4 ppm).

N-H Proton: A broad singlet, the chemical shift of which will be dependent on concentration

and solvent (δ 3.0-4.0 ppm).

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance):

Aromatic Carbons: Expect signals for the four distinct aromatic carbons. The carbon

attached to the nitrogen will be the most downfield, followed by the methyl-substituted

carbons, and then the remaining aromatic CH carbons.

Isopropyl Group: Two signals, one for the CH carbon and one for the two equivalent CH₃

carbons.
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Methyl Groups (on ring): One signal for the two equivalent methyl carbons.

IR (Infrared) Spectroscopy:

N-H Stretch: A characteristic absorption band in the region of 3300-3500 cm⁻¹.

C-H Stretches: Aromatic C-H stretches just above 3000 cm⁻¹ and aliphatic C-H stretches just

below 3000 cm⁻¹.

C=C Aromatic Stretch: Peaks in the 1500-1600 cm⁻¹ region.

C-N Stretch: An absorption in the 1250-1350 cm⁻¹ range.

Mass Spectrometry (MS):

Molecular Ion (M⁺): The mass spectrum should show a molecular ion peak at m/z = 163.

Fragmentation: Expect a significant fragment from the loss of a methyl group from the

isopropyl moiety (M-15), resulting in a peak at m/z = 148.

Applications and Significance in Drug Development
N-substituted anilines are a class of compounds with broad applications.[5][6] While specific

applications for N-(1-methylethyl)-3,5-dimethylaniline are not extensively documented in public

literature, its structural motifs are present in various biologically active molecules.

Scaffold for Bioactive Molecules: The N-isopropylaniline core is a key structural element in

some herbicides and fungicides. The 3,5-dimethyl substitution pattern can be used to fine-

tune the lipophilicity and metabolic stability of a lead compound in drug discovery programs.

Precursor for Dyes and Pigments: Substituted anilines are foundational materials in the

synthesis of a wide array of dyes.[7] The specific substitution on N-(1-methylethyl)-3,5-

dimethylaniline could be leveraged to create dyes with particular colorimetric and fastness

properties.

Safety and Handling
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N-(1-methylethyl)-3,5-dimethylaniline, like many aromatic amines, should be handled with

appropriate safety precautions. While a specific safety data sheet for this compound is not

widely available, the hazards can be inferred from similar compounds like N-isopropylaniline

and 3,5-dimethylaniline.[1][2]

Toxicity: Aromatic amines can be toxic by inhalation, ingestion, and skin absorption.[7] They

can affect the blood (methemoglobinemia), central nervous system, and liver.

Handling: Use in a well-ventilated fume hood. Wear appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat.

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as

strong oxidizing agents.

Conclusion: A Versatile Building Block
N-(1-methylethyl)-3,5-dimethylaniline represents a valuable, albeit specialized, chemical

intermediate. Its synthesis via reductive amination is a robust and scalable method. The

predictable spectroscopic signature allows for straightforward characterization and quality

control. For researchers and scientists in drug development and materials science, this

compound offers a unique combination of steric and electronic features, making it a useful

building block for the synthesis of novel, high-value molecules. As with all chemical reagents, a

thorough understanding of its properties and adherence to strict safety protocols are essential

for its effective and safe utilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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